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Compound of Interest

Compound Name: BY13

Cat. No.: B15544700 Get Quote

The designation "BY13" in the research and drug development landscape is not a singular

entity but rather a label attributed to a variety of distinct biological and chemical tools. Without a

more specific context, "BY13" can refer to several different products, each with a unique

function and application. This guide aims to clarify the potential identities of BY13 and awaits

your guidance to provide a detailed comparative analysis for the specific tool relevant to your

interests.

Below are the potential research tools identified under the "BY13" nomenclature. Please review

the following summaries to identify the tool of interest for a comprehensive comparison guide.

BY13 as a PROTAC Degrader in Oncology
A promising candidate in cancer research, BY13 is identified as a potent and selective

PROTAC (Proteolysis Targeting Chimera) degrader of the steroid receptor coactivator-3 (SRC-

3).

Primary Function: BY13 is designed to induce the degradation of the SRC-3 protein, which

plays a crucial role in the development of endocrine resistance in breast cancer.[1]

Mechanism of Action: As a PROTAC, BY13 functions by linking the SRC-3 protein to the E3

ubiquitin ligase, thereby tagging SRC-3 for degradation by the proteasome. This selectively

blocks the estrogen receptor (ER) signaling pathway.[1]
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Therapeutic Area: Primarily investigated for its potential to overcome endocrine resistance in

breast cancer.[1]

Developer: Chengdu Baiyu Pharmaceutical Co. Ltd. is associated with a drug designated

"BY-13," which is described as a TLR modulator for immune system diseases like systemic

lupus erythematosus. It is possible this is a distinct compound from the SRC-3 degrader.[1]

BY13 in Pharmacokinetic Studies of Bevacizumab
In the context of biopharmaceutical analysis, "BY13" is part of the product code AMS.BEB-

BY13, which corresponds to a Biotinylated Anti-Bevacizumab Antibody (clone AY13).

Primary Function: This antibody is used as a critical reagent in immunoassays to detect and

quantify the cancer drug bevacizumab (brand name Avastin®) in biological samples.[2][3][4]

[5]

Application: It is primarily utilized in pharmacokinetic (PK) and pharmacodynamic (PD)

studies to understand the absorption, distribution, metabolism, and excretion of

bevacizumab.[2][3]

Methodology: It is a key component in developing bridging ELISAs for bevacizumab

detection in serum.[3][4]

BY13 Monoclonal Antibodies in Immunology and Cell
Biology
The "BY13" identifier is also associated with several monoclonal antibodies targeting different

proteins:

BN13: An Anti-human CTLA-4 Antibody: This monoclonal antibody targets the cytotoxic T-

lymphocyte-associated protein 4 (CTLA-4), an immune checkpoint protein. It is used in

cancer immunotherapy research to block CTLA-4 and enhance anti-tumor immune

responses.[6]

BV13: An Anti-mouse CDH5 (VE-Cadherin) Antibody: This rat monoclonal antibody is

specific for mouse Cadherin-5, an essential protein in cell-to-cell adhesion in endothelial
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cells. It is employed in research areas such as angiogenesis and vascular biology, with

applications in Western blotting, immunohistochemistry, and flow cytometry.[7]

B-B13: An Anti-human IL-13 Antibody: This mouse monoclonal antibody is used to detect

and neutralize human Interleukin-13 (IL-13), a cytokine involved in allergic inflammation and

other immune responses. Its applications include ELISA, ELISPOT, and neutralization

assays.[8]

BY13 as a Kinase Inhibitor
In the field of signal transduction, "Compound 13" is described as a B-Raf inhibitor.

Primary Function: This compound is a potent inhibitor of B-Raf and C-Raf kinases, which are

components of the MAPK/ERK signaling pathway often dysregulated in cancer.[9]

Application: It serves as a research tool to study the roles of Raf kinases in cancer cell

proliferation and survival.[9]

Next Steps
To provide you with a valuable and accurate comparison guide, please specify which of the

"BY13" research tools listed above is relevant to your work. Once you have identified the

correct tool, we will proceed with a comprehensive analysis, including:

A detailed comparison with alternative research tools.

A summary of quantitative performance data in structured tables.

Detailed experimental protocols for key applications.

Diagrams of relevant signaling pathways and experimental workflows.

We look forward to your clarification to proceed with your request.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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